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Compound of Interest |

Methyl 14(S),15(S)-Epoxy-

Compound Name: 11(R,S)-hydroxy-5(2),8(2),12(E)-
Eicosatrienoate
Cat. No.: B15548664

Get Quote
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A dedicated resource for researchers, scientists, and drug development professionals. This
guide provides in-depth troubleshooting and FAQs to address common challenges in the
analysis of eicosanoid methyl esters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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